Cas no 1211580-49-2 (5-Bromo-2-chloro-4-fluoropyridine)

5-Bromo-2-chloro-4-fluoropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, chloro, and fluoro groups at the 5, 2, and 4 positions, respectively—enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The electron-withdrawing effects of the halogens contribute to its utility in constructing complex heterocyclic frameworks. This compound exhibits high purity and stability, making it suitable for precision applications in medicinal chemistry and material science. Its well-defined structure allows for predictable regioselectivity in further functionalization, facilitating the development of targeted bioactive molecules.

5-Bromo-2-chloro-4-fluoropyridine structure

1211580-49-2 structure

Product Name:5-Bromo-2-chloro-4-fluoropyridine

CAS No:1211580-49-2

MF:C₅H₂BrClFN

MW:210.431482791901

MDL:MFCD09910137

CID:1083636

PubChem ID:73553595

Update Time:2025-06-09

5-Bromo-2-chloro-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-chloro-4-fluoropyridine
- FCH1395586
- SB21331
- AX8216833
- SY034343
- CS-0135291
- 1211580-49-2
- AKOS022182072
- SCHEMBL26598783
- MFCD09910137
- AS-50215
- DB-368390
- O11361
- MDL： MFCD09910137
- Inchi： 1S/C5H2BrClFN/c6-3-2-9-5(7)1-4(3)8/h1-2H
- InChI Key： IHOUCYWEAFGESV-UHFFFAOYSA-N
- SMILES： BrC1C=NC(=CC=1F)Cl

Computed Properties

Exact Mass: 208.90432g/mol
Monoisotopic Mass: 208.90432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.6

5-Bromo-2-chloro-4-fluoropyridine Pricemore >>

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